Cas no 88041-73-0 (Benzene, 4-(1,1-dimethylpropyl)-1-methoxy-2-(methylsulfonyl)-)

• Product name: Benzene, 4-(1,1-dimethylpropyl)-1-methoxy-2-(methylsulfonyl)-
• CAS No: 88041-73-0
• MF: C₁₃H₂₀O₃S
• MW: 256.3611
• CID: 647558
• PubChem ID: 13210245

Benzene, 4-(1,1-dimethylpropyl)-1-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1,1-dimethylpropyl)-1-methoxy-2-(methylsulfonyl)-
• 1-methoxy-4-(2-methylbutan-2-yl)-2-methylsulfonylbenzene
• 2-(Methanesulfonyl)-1-methoxy-4-(2-methylbutan-2-yl)benzene
• SCHEMBL10962168
• 88041-73-0
• DTXSID00528052

• Inchi： InChI=1S/C13H20O3S/c1-6-13(2,3)10-7-8-11(16-4)12(9-10)17(5,14)15/h7-9H,6H2,1-5H3
• InChI Key： HODQBTBURVDTTI-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C1=CC(=C(C=C1)OC)S(=O)(=O)C

Computed Properties

• Exact Mass: 256.11331567g/mol
• Monoisotopic Mass: 256.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų